Cas no 1806975-25-6 (5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde)

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl, fluoro, and methyl substituents—enhance reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The aldehyde group at the 2-position offers versatile functionalization potential, enabling further derivatization through condensation or nucleophilic addition reactions. The fluorine substituents contribute to improved metabolic stability and bioavailability in target compounds. This compound is particularly useful in the development of bioactive molecules, where precise electronic and steric properties are critical. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde structure

1806975-25-6 structure

Product Name:5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde

CAS No:1806975-25-6

MF:C₈H₆F₃NO

MW:189.13455247879

CID:4883185

Update Time:2025-10-29

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde
- Inchi： 1S/C8H6F3NO/c1-4-6(3-13)12-2-5(7(4)9)8(10)11/h2-3,8H,1H3
- InChI Key： PHHWFYGNCIGJBD-UHFFFAOYSA-N
- SMILES： FC1C(C(F)F)=CN=C(C=O)C=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 188
XLogP3: 1.7
Topological Polar Surface Area: 30

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034756-250mg	5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde	1806975-25-6	95%	250mg	$1,058.40	2022-03-31
Alichem	A029034756-500mg	5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde	1806975-25-6	95%	500mg	$1,802.95	2022-03-31
Alichem	A029034756-1g	5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde	1806975-25-6	95%	1g	$3,097.65	2022-03-31

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Additional information on 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde (CAS No. 1806975-25-6)

The compound 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde (CAS No. 1806975-25-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the difluoromethyl and fluoro substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for small molecule inhibitors and enzyme modulators.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorine-containing molecules play a pivotal role. The compound's aldehyde functional group further expands its utility in click chemistry and bioconjugation, making it a versatile tool for chemical biology applications.

From an industrial perspective, 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde is also explored for its potential in crop protection. The difluoromethyl moiety is known to enhance the efficacy of pesticides and herbicides, addressing global challenges such as food security and sustainable agriculture. This dual applicability in life sciences and agrochemicals underscores its strategic importance.

The synthesis of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde involves advanced organic chemistry techniques, including halogenation and cross-coupling reactions. Its CAS No. 1806975-25-6 serves as a unique identifier in chemical databases, facilitating seamless integration into high-throughput screening workflows. As the scientific community continues to explore its properties, this compound is poised to become a cornerstone in materials science and medicinal chemistry.

Environmental and safety considerations are paramount when handling 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde. While it is not classified as a hazardous substance, proper laboratory practices and waste disposal protocols must be followed. Its stability under various conditions makes it a reliable candidate for scale-up production, meeting the needs of both academic research and industrial applications.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxaldehyde (CAS No. 1806975-25-6) represents a cutting-edge chemical entity with broad-ranging implications. Its role in advancing biomedical research and agricultural innovation highlights its relevance in addressing some of the most pressing challenges of our time. As synthetic methodologies evolve, this compound is expected to unlock new possibilities in molecular design and functional materials.